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Compound of Interest

Compound Name: N-Ethyl-N-phenylethylenediamine

Cat. No.: B1581474 Get Quote

N-Ethyl-N-phenylethylenediamine: A Technical
Guide for Researchers
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of N-Ethyl-N-
phenylethylenediamine, a substituted ethylenediamine derivative of interest in synthetic

chemistry and potentially in drug discovery. Due to the limited commercial availability and

published data for N-Ethyl-N-phenylethylenediamine, this guide also includes information on

closely related and more readily available analogs to provide a broader context for researchers.

Commercial Availability and Purity Grades
Direct commercial suppliers for N-Ethyl-N-phenylethylenediamine are not widely

documented. However, isomers and related N-substituted phenylethylenediamines are

available from various chemical vendors. Researchers interested in this scaffold may consider

sourcing these related compounds or pursuing custom synthesis.

Below is a summary of commercially available, structurally related compounds. It is crucial to

verify the exact identity and purity of any sourced material.
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Compound
Name

Supplier CAS Number Purity/Grade Notes

N-(2-

aminoethyl)-N-

ethylaniline

Key Organics 23730-69-0 Not Specified

Isomer of N-

Ethyl-N-

phenylethylenedi

amine.

N-

Phenylethylenedi

amine

Sigma-Aldrich 1664-40-0 98%

Unsubstituted on

the ethylamino

group.[1][2]

Fisher Scientific 1664-40-0 99%

Unsubstituted on

the ethylamino

group.[3]

N,N-Diethyl-p-

phenylenediamin

e

Sigma-Aldrich 93-05-0 97%

Di-ethylated on

one nitrogen and

has a p-

phenylene core.

N'-(t-Boc)-N-

phenylethane-

1,2-diamine

Not specified in

search results
Not specified Not specified

A protected

derivative that

could serve as a

synthetic

precursor.

N-(2-

Cyanoethyl)-N-

ethylaniline

TCI America, Lab

Pro Inc.
148-87-8 min 98.0%

A related aniline

derivative.[4][5]

[6]

Note: The purity and specifications of chemical compounds can vary between suppliers and

batches. It is essential to obtain and consult the Certificate of Analysis (CoA) for detailed

information.

Physicochemical Properties
The following table summarizes key physicochemical properties for N-Phenylethylenediamine,

a closely related and more extensively characterized compound. These properties can serve as
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an estimate for N-Ethyl-N-phenylethylenediamine, although substitution will influence these

values.

Property Value (for N-Phenylethylenediamine)

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol [1][2]

Boiling Point 262-264 °C (lit.)[1][2]

Density 1.041 g/mL at 25 °C (lit.)[1][2]

Refractive Index n20/D 1.587 (lit.)[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of N-Ethyl-N-
phenylethylenediamine are not readily available in the public domain. However, a plausible

synthetic route can be devised based on established methods for the N-alkylation of anilines

and the synthesis of related ethylenediamine derivatives.

Representative Synthesis of N-Ethyl-N-
phenylethylenediamine
This protocol is a representative example and may require optimization.

Reaction: Reductive amination of N-phenylethylenediamine with acetaldehyde.

Materials:

N-Phenylethylenediamine

Acetaldehyde

Sodium triacetoxyborohydride (STAB)

1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

To a solution of N-phenylethylenediamine (1 equivalent) in DCE or DCM, add acetaldehyde

(1.1 equivalents).

Stir the mixture at room temperature for 1 hour.

Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 15 minutes.

Continue stirring at room temperature and monitor the reaction by thin-layer chromatography

(TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude

product.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-Ethyl-N-
phenylethylenediamine.

Purification and Characterization
Purification: The primary method for purification is silica gel column chromatography. The

polarity of the eluent can be adjusted based on the TLC analysis of the crude product.
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Characterization: The structure and purity of the synthesized compound should be confirmed

by analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure. For the parent N-phenylethylenediamine, ¹H NMR data is available which can be

used as a reference.[7]

Mass Spectrometry (MS): To determine the molecular weight. The NIST WebBook

provides mass spectrometry data for the related N,N-Diethyl-N'-phenylethylenediamine.[8]

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.

Potential Applications in Drug Development and
Signaling Pathways
Phenethylamine and its derivatives are a well-established class of compounds with significant

activity in the central nervous system. Many of these compounds interact with monoamine

transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and

serotonin transporter (SERT).

Given its structural similarity to other phenethylamines, N-Ethyl-N-phenylethylenediamine
could potentially act as a ligand for these transporters. The interaction with the dopamine

transporter is of particular interest due to its role in regulating dopamine levels in the brain,

which is implicated in various neurological and psychiatric conditions.[9][10][11]

Hypothetical Signaling Pathway Interaction
The following diagram illustrates the potential interaction of a phenethylamine-based

compound, such as N-Ethyl-N-phenylethylenediamine, with the dopamine transporter at the

presynaptic terminal.
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Potential Interaction with Dopamine Transporter

Presynaptic Neuron
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Caption: Potential modulation of dopamine reuptake by N-Ethyl-N-phenylethylenediamine.

Experimental Workflow
The following diagram outlines a general workflow for the synthesis, purification, and

characterization of a substituted ethylenediamine derivative like N-Ethyl-N-
phenylethylenediamine.
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General Experimental Workflow

Starting Materials
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Caption: Workflow for synthesis and characterization of N-Ethyl-N-phenylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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